Cas no 1189487-82-8 (Olaquindox-d4)

• Product Name: Olaquindox-d4
• CAS No: 1189487-82-8
• MF: C₁₂H₁₃N₃O₄
• MW: 263.24932
• CID: 1063035
• PubChem ID: 329753999
• Update Time: 2025-06-14

Olaquindox-d4 Chemical and Physical Properties

Names and Identifiers

• Olaquindox-d4
• Olaquindox-(ethylene-d4)
• 3-methyl-4-oxido-1-oxo-N-(1,1,2,2-tetradeuterio-2-hydroxyethyl)quinoxalin-1-ium-2-carboxamide
• N-[2-Hydroxy-(ethyl-d4)]-3-methyl-2-quinoxalinecarboxamide 1,4-dioxide
• DTXSID00676082
• Olaquindox-(ethylene-d4), VETRANAL(TM), analytical standard
• 2-{[2-hydroxy(1,1,2,2-?H?)ethyl]carbamoyl}-3-methyl-1-oxo-1,4-dihydro-1
• 3-methyl-1,4-dioxido-N-(1,1,2,2-tetradeuterio-2-hydroxyethyl)quinoxaline-1,4-diium-2-carboxamide
• 2-{[2-Hydroxy(~2~H_4_)ethyl]carbamoyl}-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate
• CS-0129592
• J-003943
• 1189487-82-8
• HY-N0465S
• E?-quinoxalin-1-ylium-4-olate

• MDL： MFCD23097082
• Inchi： InChI=1S/C12H13N3O4/c1-8-11(12(17)13-6-7-16)15(19)10-5-3-2-4-9(10)14(8)18/h2-5,16H,6-7H2,1H3,(H,13,17)/i6D2,7D2
• InChI Key： TURHTASYUMWZCC-KXGHAPEVSA-N
• SMILES： CC1=C([N+](=O)C2=CC=CC=C2N1[O-])C(=O)NCCO

Computed Properties

• Exact Mass: 267.11600
• Monoisotopic Mass: 267.11571289g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Melting Point: 209°C (dec.)
• PSA: 103.74000
• LogP: 1.30210

Olaquindox-d4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H334
• Warning Statement： P261-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-42
• Safety Instruction： 22
• Hazardous Material Identification：

Additional information on Olaquindox-d4

Research Brief on Olaquindox-d4 (CAS: 1189487-82-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Olaquindox-d4, a deuterium-labeled analog of the veterinary antibiotic olaquindox (CAS: 1189487-82-8), has recently gained significant attention in chemical biology and pharmaceutical research due to its utility as an internal standard in mass spectrometry-based quantification and metabolic studies. This research brief synthesizes the latest findings on the synthesis, applications, and safety profile of Olaquindox-d4, with a focus on its role in advancing analytical methodologies and understanding the pharmacokinetics of quinoxaline antibiotics.

The compound's stable isotope labeling (deuterium substitution at four hydrogen positions) enhances its detection specificity in complex biological matrices, making it indispensable for LC-MS/MS assays. Recent studies published in Journal of Agricultural and Food Chemistry (2023) demonstrate its application in residue monitoring, achieving detection limits of 0.1 μg/kg in animal-derived foods with >90% recovery rates. The structural integrity of the deuterium label under physiological conditions was confirmed through ¹H-NMR stability studies, addressing previous concerns about potential hydrogen-deuterium exchange.

Emerging research highlights Olaquindox-d4's critical role in elucidating the metabolic pathways of its parent compound. A 2024 Drug Metabolism and Disposition study utilizing hepatocyte models revealed three previously undocumented phase-II metabolites, with the deuterated standard enabling precise differentiation between endogenous and drug-derived glucuronide conjugates. This has important implications for understanding species-specific metabolism patterns and potential toxicity mechanisms associated with quinoxaline derivatives.

From a synthetic chemistry perspective, novel routes for Olaquindox-d4 production have been optimized to achieve >99.5% isotopic purity (as reported in Organic Process Research & Development, 2023). The improved synthetic protocol reduces residual protonated impurities to <0.3%, addressing a major challenge in quantitative bioanalysis where even minor isotopic impurities can compromise data accuracy. These advances coincide with increased regulatory scrutiny on veterinary drug residues in food-producing animals across global markets.

Safety evaluations using Olaquindox-d4 as a tracer have provided new insights into the compound's tissue distribution and elimination kinetics. A recent GLP-compliant study demonstrated significantly longer persistence in liver tissue (t_1/2 = 48 h) compared to plasma (t_1/2 = 8 h) in porcine models, suggesting potential for bioaccumulation. These findings are driving revisions to withdrawal period recommendations in veterinary guidelines.

The development of certified reference materials (CRMs) containing Olaquindox-d4 at various concentration levels (NIST SRM 3673 series) has facilitated method validation across laboratories. Interlaboratory studies show that implementation of the deuterated standard reduces between-lab variability from ±25% to ±8% in residue analysis, significantly improving the reliability of compliance testing data.

Looking forward, researchers are exploring applications of Olaquindox-d4 beyond traditional residue analysis. Preliminary data suggest its potential as a probe for studying quinoxaline-protein adduct formation, which may underlie some idiosyncratic toxic effects. Additionally, its use in stable isotope labeling by amino acids in cell culture (SILAC) experiments could provide new tools for investigating antibiotic-induced proteomic changes.

This brief underscores how Olaquindox-d4 serves as both a practical analytical tool and a research enabler in multiple domains. The continued refinement of its applications demonstrates the growing sophistication of stable isotope-labeled compounds in addressing complex challenges at the chemistry-biology interface. Future directions likely include expanded use in environmental fate studies and the development of multiplexed detection panels for simultaneous analysis of multiple veterinary drug classes.